2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol

• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 2-[1-(3-nitrophenyl)ethylamino]ethanol
• InChI: InChI=1S/C10H14N2O3/c1-8(11-5-6-13)9-3-2-4-10(7-9)12(14)15/h2-4,7-8,11,13H,5-6H2,1H3
• InChI Key: QFUSQBAIJZLQPX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)[N+](=O)[O-])NCCO

Description

2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol is a nitroaromatic aminoethanol derivative characterized by a 3-nitrophenyl group linked via an ethylamino chain to an ethanol moiety. Its molecular formula is C₉H₁₃N₂O₃, with a molecular weight of 209.22 g/mol (calculated from constituent atomic weights). While specific toxicological data for this compound are unavailable, analogous nitroaromatic compounds often require careful handling due to possible mutagenic or reactive metabolites .

Preparation Methods

Reductive Amination and Nitro Group Reduction

One common approach involves:

• Starting from a nitro-substituted phenyl ethylamine derivative.
• Reacting with 2-aminoethanol or a protected form thereof.
• Employing amine-borane complexes as reducing agents to facilitate the formation of the amino alcohol.
• Utilizing palladium-based catalysts (e.g., Pd(OH)2, Pearlman's catalyst) under hydrogen atmosphere or in situ hydrogen generation conditions to reduce nitro groups to amines in a one-pot reaction.

Key features of this method:

Step	Reagents/Conditions	Outcome
Reductive amination	Amine-borane complex (e.g., N,N-diethylaniline borane), alcohol solvent (methanol, ethanol, isopropanol)	Formation of amino alcohol backbone
Nitro group reduction	Hydrogen gas, Pd(OH)2 catalyst, or in situ hydrogen from amine-borane complex	Conversion of nitro group (-NO2) to amino group (-NH2)
One-pot synthesis	Combination of above steps without intermediate isolation	High purity, complete conversion, operational simplicity

This method is advantageous because it avoids multiple temperature cycles and allows high yields with excellent purity, facilitating pharmaceutical-grade synthesis.

Zinc-Mediated Nitro Reduction in Hydrogen Donor Solvent

An alternative method reported involves:

• Reacting the nitro-substituted precursor with zinc powder and a hydrogen donor solvent (e.g., alcohol) under controlled pH conditions.
• Extracting and crystallizing the resulting amino alcohol product.

This method is particularly useful for selective reduction of nitro groups to amines without over-reduction or side reactions.

Comparative Data on Preparation Methods

Aspect	Amine-Borane/Pd Catalyst Reduction	Zinc Powder/Hydrogen Donor Reduction
Reducing agent	Amine-borane complex + Pd(OH)2 catalyst	Zinc powder + hydrogen donor solvent
Reaction conditions	Mild temperature, one-pot, alcohol solvent	Mild temperature, solvent and pH control needed
Operational complexity	Low; avoids multiple temperature cycles	Moderate; requires pH adjustment and extraction
Purity and yield	High purity, near complete conversion	Good purity, requires crystallization step
Scalability	Suitable for pharmaceutical scale	Suitable for laboratory and pilot scale
Environmental considerations	Uses less toxic reagents	Zinc waste handling required

Summary Table of Key Preparation Steps

Step No.	Description	Reagents/Conditions	Notes
1	Formation of amino alcohol backbone	Reaction of 3-nitrophenyl ethylamine with 2-aminoethanol	May involve reductive amination
2	Reduction of nitro group	Pd(OH)2 catalyst, hydrogen gas or amine-borane complex	One-pot reduction preferred
3	Purification	Crystallization or extraction	Ensures high purity for applications
4	Optional protection/deprotection	Protecting groups on amines/alcohols	Depending on synthetic route

Research Findings and Practical Notes

• The use of amine-borane complexes in combination with Pd catalysts allows in situ hydrogen generation, simplifying the process and reducing the need for external hydrogen gas.
• One-pot methods combining reductive amination and nitro reduction improve overall yield and reduce purification steps.
• Alternative zinc-mediated reductions provide a cost-effective and selective route but require careful pH control and product isolation.
• Structural analogs with substitutions at the nitrophenyl ring (e.g., para-nitrophenyl) have been synthesized using similar methods, highlighting the versatility of these approaches.
• The compound’s slight solubility in water and DMSO impacts purification strategies, often necessitating organic solvent crystallization or extraction.

Chemical Reactions Analysis

Types of Reactions

2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding nitro derivatives.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitro group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) can be used for substitution reactions.

Major Products

Oxidation: Nitro derivatives.

Reduction: Amino derivatives.

Substitution: Various substituted products depending on the nucleophile used.

Scientific Research Applications

2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol involves its interaction with specific molecular targets and pathways. The nitrophenyl group is known to participate in electron transfer reactions, which can affect various biological processes. The compound may also interact with enzymes and receptors, leading to its observed biological effects .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following compounds share structural motifs with 2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol, differing in substituents or functional groups:

1-(3-Nitrophenyl)ethanol (C₈H₉NO₃, MW 167.16 g/mol)

• Key Differences: Lacks the ethylamino bridge; the nitro group is directly attached to the ethanol-bearing phenyl ring.
• Implications: Reduced basicity compared to the target compound due to the absence of an amino group. The direct nitro-ethanol linkage may lower stability under acidic conditions .

2-{[4-Fluoro-3-(trifluoromethyl)phenyl]amino}ethan-1-ol (C₉H₉F₄NO, MW 223.17 g/mol)

• Key Differences : Replaces the nitro group with fluorine and trifluoromethyl (-CF₃) groups.
• The absence of a nitro group reduces redox reactivity, which may mitigate toxicity risks .

(2R)-2-Amino-2-(3-methoxyphenyl)ethan-1-ol (C₉H₁₃NO₂, MW 167.21 g/mol)

• Key Differences: Substitutes nitro with a methoxy (-OCH₃) group and introduces a chiral amino center.
• Implications : The electron-donating methoxy group increases electron density on the phenyl ring, altering electronic properties and possibly enhancing binding to biological targets. Stereochemistry may influence pharmacological activity .

2-[(4-Aminophenyl)(ethyl)amino]ethan-1-ol (C₁₀H₁₅N₂O, MW 195.25 g/mol)

• Key Differences: Contains an aminophenyl group instead of nitrophenyl.
• Implications: The amino group (-NH₂) increases basicity and solubility in aqueous media. This substitution could enhance interactions with nucleic acids or enzymes, making it relevant in drug design .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties
2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol	C₉H₁₃N₂O₃	209.22	-NO₂, -NH-, -OH	Moderate polarity, potential H-bond donor
1-(3-Nitrophenyl)ethanol	C₈H₉NO₃	167.16	-NO₂, -OH	Lower basicity, nitro-ethanol instability
2-{[4-Fluoro-3-(CF₃)phenyl]amino}ethan-1-ol	C₉H₉F₄NO	223.17	-F, -CF₃, -NH-, -OH	High lipophilicity, reduced redox activity
(2R)-2-Amino-2-(3-methoxyphenyl)ethanol	C₉H₁₃NO₂	167.21	-OCH₃, -NH₂, -OH	Enhanced electron density, chiral center

Biological Activity

2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol is a chemical compound with the molecular formula C16H18N2O3. It belongs to the amino alcohol class and features a 3-nitrophenyl group connected to an ethylamine moiety. This compound has garnered attention due to its potential biological activities, particularly in medicinal chemistry.

• Molecular Formula : C16H18N2O3
• Appearance : Pale yellow solid
• Melting Point : 202-205°C
• Solubility : Slightly soluble in water and dimethyl sulfoxide

Biological Activities

Research indicates that 2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol exhibits several notable biological activities, including:

• Anticancer Properties : Some derivatives of this compound have demonstrated cytotoxic effects against various cancer cell lines, suggesting potential as an anticancer agent.
• Antioxidant Activity : The presence of the nitrophenyl group may contribute to antioxidant properties, which are critical in combating oxidative stress in biological systems.

Table 1: Summary of Biological Activities

Activity Type	Description	References
Anticancer	Cytotoxic effects on cancer cell lines
Antioxidant	Potential to reduce oxidative stress

The biological activity of 2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol can be attributed to its structural characteristics, particularly the nitrophenyl group. This group is known for its ability to interact with biological macromolecules, potentially influencing various signaling pathways involved in cell proliferation and apoptosis.

Case Studies and Research Findings

Several studies have explored the pharmacological potential of compounds related to 2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol:

• Cytotoxicity Studies : Research has shown that derivatives of this compound exhibit significant cytotoxicity against specific cancer cell lines. For instance, a study reported IC50 values indicating effective inhibition of cell growth at micromolar concentrations .
• Antioxidant Evaluations : In vitro assays have demonstrated that compounds with similar structures possess antioxidant capabilities, which were assessed using DPPH radical scavenging assays. These studies confirmed that the nitrophenyl moiety enhances the compound's ability to neutralize free radicals .

Structural Comparisons

The activity of 2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol can be further understood by comparing it with structurally similar compounds:

Compound Name	Structure	Unique Features
2-{[1-(4-Nitrophenyl)ethyl]amino}ethan-1-ol	Structure	Contains a para-nitrophenyl group, potentially altering activity
3-Amino-3-(4-nitrophenyl)propan-1-ol	Structure	Similar amino alcohol characteristics but different side chain length
(R)-2-(4-Nitrophenethyl)amino)-1-phenylethanol	Structure	Features a phenylethanol backbone, enhancing hydrophobic interactions

Q & A

Q. What are the established synthetic routes for 2-{[1-(3-Nitrophenyl)ethyl]amino}ethan-1-ol?

The synthesis typically involves nucleophilic substitution or reductive amination. For example:

• Nucleophilic substitution : Reacting 1-(3-nitrophenyl)ethyl halides with 2-aminoethanol under basic conditions (e.g., K₂CO₃ in DMF).
• Reductive amination : Condensing 3-nitroacetophenone derivatives with 2-aminoethanol using NaBH₄ or H₂/Pd-C as reducing agents .
  Key challenges include controlling regioselectivity and minimizing nitro group reduction during amination.

Q. How is the compound characterized for purity and structural confirmation?

• NMR spectroscopy : ¹H/¹³C NMR to confirm the presence of the ethanolamine moiety (δ ~3.5–4.0 ppm for CH₂OH) and aromatic protons (δ ~7.5–8.5 ppm for nitrophenyl) .
• Mass spectrometry : Molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns validate the molecular formula (C₁₀H₁₃N₂O₃) .
• Chromatography : HPLC with UV detection (λ ~260–280 nm) assesses purity (>98%) .

Advanced Research Questions

Q. How does the nitro group’s position (ortho, meta, para) influence reactivity and biological activity?

Comparative studies on nitrophenyl isomers show:

Position	Reactivity (Reduction)	Biological Activity (e.g., Anti-inflammatory)
Meta	Moderate reduction kinetics (H₂/Pd-C)	Higher activity due to optimized steric effects .
Para	Faster reduction	Lower activity (poor target binding) .
The meta-nitro derivative exhibits balanced reactivity and potency, making it preferred in drug precursor synthesis .

Q. What strategies address stereochemical challenges in synthesizing enantiopure forms?

• Enzymatic resolution : Use lipases (e.g., CAL-B) to selectively acetylate one enantiomer, followed by hydrolysis .
• Chiral auxiliaries : Employ (R)- or (S)-BINOL ligands during amination to induce asymmetry (yield: 70–85%, ee: >90%) .
  Controlling stereochemistry is critical for pharmacological applications, as enantiomers may exhibit divergent bioactivity .

Q. How can computational modeling optimize reaction conditions for higher yields?

• DFT calculations : Predict transition states for nitro reduction or amination steps, guiding solvent selection (e.g., THF vs. DCM) .
• Molecular docking : Simulate interactions with biological targets (e.g., cyclooxygenase-2) to prioritize derivatives for synthesis .

Methodological Challenges

Q. How are contradictions in toxicity data resolved for understudied derivatives?

• In vitro assays : Conduct MTT assays on hepatic (HepG2) and renal (HEK293) cell lines to establish preliminary LD₅₀ values .
• Metabolite profiling : Use LC-MS to identify toxic intermediates (e.g., nitroso derivatives) formed during metabolic degradation .
  Current evidence suggests low acute toxicity but underscores the need for chronic exposure studies .

Q. What advanced techniques validate nitro-to-amine conversion efficiency?

• X-ray crystallography : Resolve reduced amine structures (e.g., 3-aminophenyl derivatives) to confirm bond angles and planarity .
• IR spectroscopy : Monitor N–O (1520 cm⁻¹) and N–H (3300 cm⁻¹) peaks to quantify reduction progress .